Cas no 2228272-95-3 (3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid
• CAS No: 2228272-95-3
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6046845
• PubChem ID: 137731970
• Update Time: 2025-05-19

3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid
• 3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-2-oxopropanoic acid
• EN300-1873908
• 2228272-95-3

• Inchi： 1S/C14H17NO5/c1-14(2,3)20-13(19)15-10-6-4-5-9(7-10)8-11(16)12(17)18/h4-7H,8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： YIEJVEHCJGGZKA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(CC(C(=O)O)=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid

3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid (CAS No. 2228272-95-3): An Overview

3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid (CAS No. 2228272-95-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its aromatic ring and carboxylic acid functionalities, which contribute to its diverse reactivity and biological activity.

The chemical structure of 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid consists of a benzene ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) moiety, and a ketone group adjacent to a carboxylic acid. This arrangement provides a rich platform for various chemical modifications and biological studies. The presence of the Boc protecting group allows for controlled deprotection, enabling the synthesis of more complex molecules with enhanced biological activity.

In recent years, significant research has been devoted to understanding the biological properties of 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that derivatives of this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the aromatic ring and carboxylic acid functionalities of 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid have been explored for their ability to interact with specific protein targets. Research conducted at the University of California, San Francisco, demonstrated that this compound can selectively bind to certain enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic disorders such as diabetes and obesity.

The synthesis of 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid typically involves several steps, including the protection of the amino group with a Boc group, followed by the introduction of the ketone and carboxylic acid functionalities. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and enantioselective catalysis, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In addition to its therapeutic potential, 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid has also been investigated for its use in diagnostic applications. Its ability to form stable complexes with metal ions has led to its consideration as a potential contrast agent in magnetic resonance imaging (MRI). Preliminary studies have shown that this compound can enhance image contrast without causing significant toxicity, making it a promising candidate for further development in this field.

The safety profile of 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for safe use in clinical settings.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}phenyl)-2-oxopropanoic acid (CAS No. 2228272-95-3) is a multifaceted compound with promising applications in medicinal chemistry and biochemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.